1H-Inden-1-one, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-

• IUPAC Name: 3-hydroxy-2-(3-hydroxyquinolin-2-yl)inden-1-one
• InChI: InChI=1S/C18H11NO3/c20-14-9-10-5-1-4-8-13(10)19-16(14)15-17(21)11-6-2-3-7-12(11)18(15)22/h1-9,20-21H
• InChI Key: FZEHABHMMOXCEI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N2)C3=C(C4=CC=CC=C4C3=O)O)O
• Molecular Formula: C18H11NO3
• DSSTOX Substance ID: DTXSID3066263, DTXSID9067695
• Molecular Weight: 289.3 g/mol
• CAS RN: 17772-51-9, 32568-48-2

Description

“1H-Inden-1-one, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-” is a chemical compound with the molecular formula C18H11NO3. It has a molecular weight of 289.28500. The compound is also known by several synonyms, including 3-Hydroxy-2-(3-hydroxy-quinolin-2-yl)-inden-1-one, 3’-Hydroxyphthalon, and others.

Synthesis Analysis

The synthesis of 1-indanones, which includes “1H-Inden-1-one, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-”, has been described in various literature. More than 100 synthetic methods have been performed, utilizing carboxylic acids, esters, diesters, acid chlorides, ketones, alkynes, alcohols, etc., as starting materials.

Molecular Structure Analysis

The molecular structure of “1H-Inden-1-one, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-” consists of 18 carbon atoms, 11 hydrogen atoms, 1 nitrogen atom, and 3 oxygen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1H-Inden-1-one, 3-hydroxy-2-(3-hydroxy-2-quinolinyl)-” include a molecular weight of 289.28500. The boiling point, melting point, density, and flash point are not available.

Scientific Research Applications

• Cytostatic Properties : A study explored the synthesis of chloro and dichloro derivatives of 3-hydroxyquinolin-4(1H)-ones and their cytostatic activity. The results showed significant cytostatic properties of these compounds (Hradil et al., 2004).

• Antioxidants in Lubricating Grease : Another research focused on synthesizing quinolinone derivatives as antioxidants for lubricating grease. The study found that these compounds effectively reduce the total acid number and oxygen pressure drop in lubricating greases (Hussein et al., 2016).

• Synthesis of Novel Pyrrole Compounds : A paper detailed the synthesis of novel pyrrole compounds using 4-hydroxy proline and quinolin-2(1H)-one derivatives, highlighting their potential in creating new chemical entities (Azizian et al., 2005).

• NMR Studies of Dyes : Research was conducted on the NMR chemical shifts of a yellow dye derived from this compound, indicating its utility in dye chemistry (Xiao-lin, 2004).

• Antimicrobial and Anti-Inflammatory Activity : A study synthesized isoxazoline incorporated 2-quinolones and evaluated their antimicrobial and anti-inflammatory activities. The findings suggest potential medical applications (Kumar et al., 2014).

• Antimalarial and Antimicrobial Evaluation : A research paper focused on the antimicrobial and in silico antimalarial activities of 4-hydroxy-2(1H)-quinolone derivatives, highlighting their therapeutic potential (Sarveswari et al., 2014).

• Metal Complexes and Coordination Polymers : A study synthesized metal complexes and coordination polymers using quinolin-8-ylimino derivatives. These compounds exhibited strong fluorescence emission, suggesting their application in material sciences (Rad et al., 2016).

• Passerini-/Ugi-Type Reaction Applications : Research was conducted on 3-trifluoroacetyl-quinolin-2(1H)-ones as carbonyl and acid surrogates in synthesis reactions, indicating their importance in organic synthesis (Madhu et al., 2022).